Cas no 2418670-02-5 (N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride)

• Product Name: N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride
• CAS No: 2418670-02-5
• MF: C₁₈H₂₄ClN₃O₃S
• MW: 397.919462203979
• CID: 6214434
• PubChem ID: 165774757
• Update Time: 2025-06-13

N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26686149
• N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride
• 2418670-02-5

• Inchi： 1S/C18H23N3O3S.ClH/c19-14-18(6-1-2-7-18)20-17(22)16-5-3-4-15(12-16)13-21-8-10-25(23,24)11-9-21;/h3-5,12H,1-2,6-11,13H2,(H,20,22);1H
• InChI Key： UMJOSWKDDNOJTF-UHFFFAOYSA-N
• SMILES： Cl.S1(CCN(CC2C=CC=C(C=2)C(NC2(C#N)CCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 397.1226905g/mol
• Monoisotopic Mass: 397.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6Ų

Additional information on N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride

Comprehensive Overview of N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride (CAS No. 2418670-02-5)

N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride (CAS No. 2418670-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiomorpholine and cyanocyclopentyl moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a benzamide backbone with a sulfone-functionalized thiomorpholine group, offering intriguing pharmacological properties.

The compound's CAS No. 2418670-02-5 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally complex molecules, as they often serve as lead compounds for targeting specific biological pathways.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride?" Preliminary studies suggest its relevance in central nervous system (CNS) disorders due to its ability to modulate neurotransmitter receptors. Additionally, its sulfone group may contribute to anti-inflammatory or enzyme inhibition activities, aligning with current research into neurodegenerative diseases and metabolic syndromes.

From a synthetic chemistry perspective, the incorporation of a cyanocyclopentyl group introduces steric and electronic challenges, making this compound a valuable case study for advanced organic synthesis. The thiomorpholine-1,1-dioxide moiety further diversifies its reactivity, enabling interactions with proteases or kinases, which are hot topics in cancer research and signal transduction studies.

Another frequently searched term is "How to synthesize N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride?" While detailed protocols are proprietary, published literature indicates a multi-step process involving amide coupling, nucleophilic substitution, and salt formation. The compound's purity and stability are critical for reproducibility, emphasizing the need for high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) validation.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize such compounds, reducing reliance on hazardous reagents. This aligns with global trends toward environmentally friendly pharmaceutical production. The benzamide scaffold, in particular, is a recurring motif in FDA-approved drugs, underscoring the compound's potential for commercialization.

Finally, the rise of machine learning in molecular design has spurred interest in CAS No. 2418670-02-5 as a training dataset for predictive modeling. Its structural complexity makes it an ideal candidate for testing QSAR (Quantitative Structure-Activity Relationship) algorithms, a topic frequently queried in scientific forums and patent databases.

In summary, N-(1-cyanocyclopentyl)-3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzamide hydrochloride represents a compelling intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its versatility and unique attributes position it as a promising candidate for future therapeutic innovations.